2-(5-methyl-1,2-benzisoxazol-3-yl)-N-phenylacetamide

• Molecular Formula: C16H14N2O2
• Molecular Weight: 266.29 g/mol
• IUPAC Name: 2-(5-methyl-1,2-benzoxazol-3-yl)-N-phenylacetamide
• InChI: InChI=1S/C16H14N2O2/c1-11-7-8-15-13(9-11)14(18-20-15)10-16(19)17-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,17,19)
• InChI Key: SQKKNUXJVJWOJD-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)ON=C2CC(=O)NC3=CC=CC=C3

Description

2-(5-methyl-1,2-benzisoxazol-3-yl)-N-phenylacetamide, also known as MBPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MBPA belongs to the class of benzisoxazole derivatives and has been found to exhibit a range of biological activities, including anti-inflammatory, neuroprotective, and anticonvulsant properties.

Mechanism of Action

The exact mechanism of action of 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-phenylacetamide is not fully understood. However, studies have suggested that it may exert its biological effects by modulating various signaling pathways, such as the nuclear factor kappa B (NF-κB) pathway and the mitogen-activated protein kinase (MAPK) pathway. 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-phenylacetamide has also been found to interact with various receptors in the brain, including the N-methyl-D-aspartate (NMDA) receptor and the gamma-aminobutyric acid (GABA) receptor.
Biochemical and Physiological Effects:
2-(5-methyl-1,2-benzisoxazol-3-yl)-N-phenylacetamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species (ROS) and lipid peroxidation in the brain, indicating its antioxidant properties. 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-phenylacetamide has also been found to increase the levels of glutathione, a major antioxidant in the body. Additionally, 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-phenylacetamide has been found to modulate the levels of various neurotransmitters, such as dopamine and serotonin, in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-phenylacetamide is its potential therapeutic applications in various diseases, such as neurodegenerative diseases and inflammation-related disorders. Additionally, 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-phenylacetamide is relatively easy to synthesize and purify, making it a suitable compound for laboratory experiments. However, one of the limitations of 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-phenylacetamide is its low solubility in water, which may affect its bioavailability and limit its clinical applications.

Future Directions

There are several future directions for the research on 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-phenylacetamide. One of the potential areas of research is its use as a potential therapeutic agent in various neurological disorders, such as multiple sclerosis and epilepsy. Additionally, further studies are needed to elucidate the exact mechanism of action of 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-phenylacetamide and its potential interactions with other drugs. Furthermore, the development of novel formulations of 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-phenylacetamide with improved solubility and bioavailability may enhance its clinical applications.

Synthesis Methods

2-(5-methyl-1,2-benzisoxazol-3-yl)-N-phenylacetamide can be synthesized using various methods, including the condensation reaction between 5-methyl-3-hydroxybenzisoxazole and N-phenylacetyl chloride in the presence of a base, such as pyridine. The reaction is carried out at room temperature, and the resulting product is purified using column chromatography. Another method involves the reaction between 5-methyl-3-hydroxybenzisoxazole and N-phenylacetamide in the presence of a catalyst, such as copper sulfate pentahydrate, under reflux conditions.

Scientific Research Applications

2-(5-methyl-1,2-benzisoxazol-3-yl)-N-phenylacetamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-phenylacetamide has also been shown to have neuroprotective effects by reducing oxidative stress and preventing neuronal death in various models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-phenylacetamide has been found to have anticonvulsant properties by modulating the activity of ion channels in the brain.